Cas no 136944-10-0 (E-Caffeic acid n-butyl ester)

• Product Name: E-Caffeic acid n-butyl ester
• CAS No: 136944-10-0
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 901529
• Update Time: 2026-04-29

E-Caffeic acid n-butyl ester Chemical and Physical Properties

Names and Identifiers

• E-Caffeic acid n-butyl ester
• Butyl Caffeate
• caffeic acid butyl ester
• caffeic acid n-butyl ester
• n-butyl caffeate

• Inchi： InChI=1S/C13H16O4/c1-2-3-8-17-13(16)7-5-10-4-6-11(14)12(15)9-10/h4-7,9,14-15H,2-3,8H2,1H3/b7-5+
• InChI Key： DBBCBZIFZYILRL-FNORWQNLSA-N
• SMILES： CCCCOC(=O)/C=C/C1=CC(=C(C=C1)O)O

Computed Properties

• Exact Mass: 236.10500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 66.76000
• LogP: 2.45430